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Compound of Interest

Compound Name: Bromomethyl methyl ether

Cat. No.: B1266047

An In-depth Technical Guide to the Safety of Bromomethyl Methyl Ether

For Researchers, Scientists, and Drug Development Professionals

Introduction

Bromomethyl methyl ether (BMME), a member of the haloether chemical class, serves as a
reagent in organic synthesis, particularly for the introduction of the methoxymethyl (MOM)
protecting group for alcohols.[1][2][3] Despite its utility, BMME presents significant health and
safety concerns that necessitate careful handling and a thorough understanding of its
toxicological profile. This guide provides a comprehensive overview of the safety data sheet
(SDS) information for bromomethyl methyl ether, including its physical and chemical
properties, hazard classifications, and recommended safety protocols. Due to the limited
availability of detailed experimental studies specifically for BMME, this guide also draws upon
data for the closely related and well-studied analogue, chloromethyl methyl ether (CMME), to
infer potential mechanisms of toxicity.

Physicochemical Properties

A clear understanding of the physical and chemical properties of a substance is fundamental to
its safe handling and use in a laboratory setting. The following table summarizes the key
physicochemical data for bromomethyl methyl ether.
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Property Value Source(s)
Chemical Formula C2HsBrO [4]
Molecular Weight 124.96 g/mol [4]
Appearance Colorless to light yellow liquid

Boiling Point 87 °C (literature)

Density 1.531 g/mL at 25 °C (literature)

Flash Point 26 °C/78.8 °F [5]
Refractive Index n20/D 1.456 (literature)

o Sparingly soluble; reacts with
Solubility in Water
water

Sensitivity Moisture sensitive [6]

Hazard Identification and Classification

Bromomethyl methyl ether is classified as a hazardous substance. The following tables
summarize its GHS hazard classifications and statements.

GHS Hazard Classifications
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Hazard Class Category Source(s)
Flammable Liquids 3 [4][5]
Acute Toxicity, Oral 4 [4][5]
Acute Toxicity, Dermal 4 [41[5]
Acute Toxicity, Inhalation 4 [415]
Skin Corrosion/Irritation 2 [4][5]
Serious Eye Damage/Eye
Irritation ' o 2 HI]
Carcinogenicity 2 [4][5]
Specific Target Organ Toxicity )
(Single Exposure) 3 (Respiratory system) [415]
GHS Hazard Statements
Code Statement Source(s)
H226 Flammable liquid and vapor [4]
H302 Harmful if swallowed [4]
H312 Harmful in contact with skin [4]
H315 Causes skin irritation [4]
H319 Causes serious eye irritation [4]
H332 Harmful if inhaled [4]
H335 May cause respiratory irritation  [4]
H351 Suspected of causing cancer [718]

Toxicological Information
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Detailed toxicological studies for bromomethyl methyl ether are not readily available in the
public domain. The acute toxicity estimates are based on available data and classifications.[9]
It is also noted to be a lachrymator, a substance that irritates the eyes and causes tearing.[6][4]

Endpoint ValuelClassification Source(s)
Acute Oral Toxicity Category 4 [5]
Acute Dermal Toxicity Category 4 [5]
Acute Inhalation Toxicity
Category 4 [5]
(\VVapors)
) o Category 2 (Causes skin
Skin Irritation [5]

irritation)

o Category 2 (Causes serious
Eye Irritation o [5]
eye irritation)

. o Category 2 (Suspected human
Carcinogenicity carcinogen) [5][9]

Given the classification of bromomethyl methyl ether as a suspected carcinogen and its
structural similarity to chloromethyl methyl ether (a known human carcinogen), it should be
handled with extreme caution.[1]

Experimental Protocols

While specific experimental reports for bromomethyl methyl ether are scarce, the following
sections describe generalized methodologies for key toxicological endpoints, based on
established guidelines such as those from the Organisation for Economic Co-operation and
Development (OECD).

Acute Dermal Irritation

A standard protocol for assessing acute dermal irritation involves the following steps:

e Animal Model: Healthy, young adult albino rabbits are typically used.[7][10]
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Preparation: Approximately 24 hours before the test, the fur on the dorsal area of the trunk is
clipped.[7][10]

Application: A 0.5 mL (for liquids) or 0.5 g (for solids) dose of the test substance is applied to
a small area of the skin and covered with a gauze patch and semi-occlusive dressing.[7]

Exposure: The exposure duration is typically 4 hours.[10]

Observation: The skin is examined for erythema (redness) and edema (swelling) at specified
intervals after patch removal (e.g., 1, 24, 48, and 72 hours).[11]

Scoring: The reactions are scored according to a standardized system, and the mean scores
are used to classify the substance's irritation potential.[11]

Acute Eye Irritation

In vivo eye irritation testing is increasingly being replaced by in vitro methods. A common in
vitro protocol using a reconstructed human cornea-like epithelial (RhCE) tissue model is as
follows:

Test System: A commercially available RhCE tissue model is used.[12]

Application: The test substance (liquid or solid) is applied topically to the surface of the RhCE
tissue.[12]

Exposure: The exposure time is defined, for example, 30 minutes for liquids.[12]

Viability Assessment: After exposure and a post-incubation period, the viability of the tissue
is determined using a quantitative assay, such as the MTT assay.[13]

Classification: The substance is classified as an irritant or non-irritant based on the reduction
in tissue viability compared to negative controls.[12]

Logical Workflow for Chemical Safety Assessment

The following diagram illustrates a generalized workflow for assessing the safety of a chemical
substance like bromomethyl methyl ether, from initial identification to risk management.
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Caption: A generalized workflow for chemical safety assessment.

Handling and Safety Precautions
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Given its hazardous properties, strict safety protocols must be followed when handling
bromomethyl methyl ether.

Personal Protective Equipment (PPE)

o Eye/Face Protection: Wear chemical safety goggles and/or a face shield.[14][5]

o Skin Protection: Wear appropriate protective gloves (e.g., nitrile rubber) and clothing to
prevent skin exposure.[14][5]

o Respiratory Protection: Use a NIOSH/MSHA or European Standard EN 149 approved
respirator if exposure limits are exceeded or if irritation or other symptoms are experienced.
[14][5]

Engineering Controls

o Work in a well-ventilated area, preferably in a chemical fume hood.[15]
o Use explosion-proof electrical, ventilating, and lighting equipment.[5][16]

o Ensure eyewash stations and safety showers are close to the workstation.[5][16]

Storage

» Store in a cool, dry, and well-ventilated place.[17][18]

Keep container tightly closed.[17][18]

Keep away from heat, sparks, and open flames.[17][18]

Store refrigerated.[6]

Incompatible with strong oxidizing agents, strong acids, and strong bases.[5]

First Aid Measures

 Inhalation: Remove the victim to fresh air and keep at rest in a position comfortable for
breathing. Get medical attention if symptoms occur.[5][18]
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» Skin Contact: Immediately wash off with plenty of water for at least 15 minutes. Remove
contaminated clothing. If skin irritation persists, call a physician.[5][18]

e Eye Contact: Rinse immediately with plenty of water, also under the eyelids, for at least 15
minutes. Get medical attention.[5][18]

 Ingestion: Clean mouth with water and drink plenty of water afterward. Do NOT induce
vomiting. Call a physician or poison control center immediately.[5][18]

Fire-Fighting Measures

o Suitable Extinguishing Media: Water spray, carbon dioxide (COz2), dry chemical, or alcohol-
resistant foam.[5]

¢ Specific Hazards: Flammable. Vapors may form explosive mixtures with air and can travel to
a source of ignition and flash back. Containers may explode when heated.[5][18]

e Hazardous Combustion Products: Carbon monoxide (CO), carbon dioxide (COz2), and
hydrogen bromide.[5][16]

Disposal Considerations

» Dispose of this material and its container as hazardous waste.[18]

» Follow all federal, state, and local regulations for chemical waste disposal.[5]

Conclusion

Bromomethyl methyl ether is a useful reagent in organic synthesis but poses significant
health and safety risks, including flammability, acute toxicity, skin and eye irritation, and
suspected carcinogenicity. Researchers, scientists, and drug development professionals must
adhere to strict safety protocols, including the use of appropriate personal protective equipment
and engineering controls. Due to the limited specific toxicological data for BMME, a cautious
approach informed by the known hazards of the analogous compound, chloromethyl methyl
ether, is warranted. A thorough understanding of and adherence to the safety guidelines
outlined in this document are essential for the safe handling and use of bromomethyl methyl
ether.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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